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Compound of Interest

Compound Name: MOMBA

Cat. No.: B181338 Get Quote

For researchers, scientists, and drug development professionals, ensuring laboratory safety

and proper chemical handling is paramount. This document provides a comprehensive guide to

the proper disposal procedures for MOMBA (4-Methoxy-3-methylbenzoic acid), a compound

used in scientific research. Adherence to these protocols is crucial for personal safety,

environmental protection, and regulatory compliance.

Immediate Safety and Handling Precautions
MOMBA, also known as 4-Methoxy-3-methylbenzoic acid, is a chemical that requires careful

handling due to its potential hazards. Safety Data Sheets (SDS) indicate that it can cause skin

irritation, serious eye irritation, and may cause respiratory irritation.[1] Therefore, appropriate

personal protective equipment (PPE) must be worn at all times when handling this substance.

Recommended Personal Protective Equipment (PPE):

Eye Protection: Wear chemical safety goggles or a face shield.[2]

Hand Protection: Use chemically resistant gloves (e.g., nitrile rubber).[2]

Body Protection: A lab coat or other protective clothing is required to prevent skin contact.[2]

Respiratory Protection: If working in an area with poor ventilation or where dust may be

generated, a NIOSH-approved respirator is necessary.[3]
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Always handle MOMBA in a well-ventilated area, preferably within a chemical fume hood, to

minimize inhalation exposure.[3][4] Avoid generating dust.

Quantitative Data Summary
The following table summarizes the key identification and hazard information for MOMBA (4-

Methoxy-3-methylbenzoic acid).

Property Value

Chemical Name 4-Methoxy-3-methylbenzoic acid

Synonyms 3-Methyl-p-anisic acid, 4-Methoxy-M-toluic acid

CAS Number 6880-04-2

Molecular Formula C₉H₁₀O₃

Molecular Weight 166.17 g/mol

Hazard Statements H315, H319, H335

GHS Hazard Class

Skin Irritant (Category 2), Eye Irritant (Category

2), Specific Target Organ Toxicity - Single

Exposure (Category 3)

Signal Word Warning

Step-by-Step Disposal Procedures
The primary principle for the disposal of MOMBA is to treat it as hazardous chemical waste. It

should never be disposed of down the drain or in regular trash.

1. Segregation and Collection:

All waste contaminated with MOMBA, including unused product, empty containers, and

contaminated lab supplies (e.g., pipette tips, gloves, weigh boats), must be segregated from

non-hazardous waste.
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Use a designated, clearly labeled, and sealable hazardous waste container. The container

must be made of a material compatible with MOMBA.

2. Labeling:

The hazardous waste container must be clearly labeled with "Hazardous Waste" and the full

chemical name: "4-Methoxy-3-methylbenzoic acid".

3. Storage:

Store the sealed hazardous waste container in a designated and secure satellite

accumulation area within the laboratory.

Ensure the storage area is away from incompatible materials, such as strong oxidizing

agents.[5]

4. Professional Disposal:

Arrange for the collection and disposal of the hazardous waste through your institution's

Environmental Health and Safety (EHS) department or a licensed chemical waste disposal

company.

Follow all local, state, and federal regulations for hazardous waste disposal.[6][7]

Experimental Protocol: Laboratory-Scale
Neutralization
For small quantities of MOMBA, a laboratory-scale neutralization procedure can be performed

before collection by a waste disposal service. This should only be carried out by trained

personnel in a controlled laboratory environment.

Objective: To neutralize the acidic properties of 4-Methoxy-3-methylbenzoic acid for safer

handling and disposal.

Materials:

Waste 4-Methoxy-3-methylbenzoic acid
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Sodium bicarbonate (NaHCO₃) or a dilute solution of sodium hydroxide (NaOH)

pH indicator paper

Stir plate and stir bar

Appropriate beakers and graduated cylinders

Personal Protective Equipment (PPE) as listed above

Procedure:

In a chemical fume hood, place the beaker containing the MOMBA waste on a stir plate.

If the waste is a solid, dissolve it in a minimal amount of a suitable solvent (e.g., ethanol)

before proceeding.

Slowly add a 5% solution of sodium bicarbonate or a 1M solution of sodium hydroxide to the

stirring MOMBA solution. The addition should be done portion-wise to control any potential

effervescence or exothermic reaction.

Continuously monitor the pH of the solution using pH indicator paper.

Continue adding the basic solution until the pH of the waste is neutral (pH 6-8).

Once neutralized, the solution should be transferred to a properly labeled hazardous waste

container for collection and disposal by a licensed waste disposal company.

Visualizing Procedural Workflows
MOMBA Disposal Workflow
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Identify MOMBA Waste
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Store in a Designated
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Follow all Local, State,
and Federal Regulations
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Caption: A flowchart illustrating the step-by-step procedure for the proper disposal of MOMBA
waste.

Logical Relationship for Safe Handling
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Caption: A diagram showing the relationship between safe handling practices and the reduction

of health risks associated with MOMBA.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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